Cas no 598-26-5 (1-Propen-1-one,2-methyl- (9CI))

1-Propen-1-one,2-methyl- (9CI) structure
598-26-5 structure
Product Name:1-Propen-1-one,2-methyl- (9CI)
CAS No:598-26-5
MF:C4H6O
MW:70.0898413658142
CID:375448
PubChem ID:136395
Update Time:2025-04-19

1-Propen-1-one,2-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Propen-1-one,2-methyl- (9CI)
    • 2-METHYL-1-PROPEN-1-ONE
    • 2-methylprop-1-en-1-one
    • 1,1-Dimethylketene
    • 1-Propen-1-one, 2-methyl-
    • Ketene, dimethyl-
    • 2-methyl-prop-1-en-1-one
    • A832488
    • DTXSID10208530
    • (CH3)2C=C=O
    • FT-0657220
    • Dimethylketene
    • 598-26-5
    • 2-Methyl-1-propen-1-one #
    • Inchi: 1S/C4H6O/c1-4(2)3-5/h1-2H3
    • InChI Key: VDOKWPVSGXHSNP-UHFFFAOYSA-N
    • SMILES: O=C=C(C)C

Computed Properties

  • Exact Mass: 70.04188
  • Monoisotopic Mass: 70.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 63.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 1.7

Experimental Properties

  • Density: 0.8805 (estimate)
  • Boiling Point: 76.54°C (estimate)
  • Refractive Index: 1.4188 (estimate)
  • PSA: 17.07
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